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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052 Get Quote

This guide provides comprehensive safety information, detailed handling protocols, and

emergency procedures for magnesium iodide octahydrate, tailored for researchers, scientists,

and drug development professionals. The information is presented to ensure safe laboratory

practices and to mitigate potential hazards associated with this compound.

Chemical Identification and Physical Properties
Magnesium iodide octahydrate is a hydrated form of magnesium iodide, an inorganic salt. It is

a white crystalline powder that is deliquescent and sensitive to air and light, readily discoloring

upon exposure.[1][2]

Table 1: Physical and Chemical Properties of Magnesium Iodide and its Hydrates
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Property
Magnesium Iodide
Octahydrate

Magnesium Iodide
(Anhydrous)

CAS Number 7790-31-0[3] 10377-58-9[4]

Molecular Formula MgI₂·8H₂O (or H₁₆I₂MgO₈)[3] MgI₂[5]

Molecular Weight 422.24 g/mol [3] 278.11 g/mol [5]

Appearance White crystalline powder[1] White crystalline solid[5]

Odor Odorless[5] No information available

Melting Point
38-41°C (with decomposition)

[1]
637°C (decomposes)[5][6]

Density 2.098 g/cm³[5] 4.43 g/cm³ at 25°C[4][6]

Solubility
Soluble in water, alcohol, and

ether[1]

Very soluble in water; soluble

in alcohol, ether, and

ammonia[5][6]

Crystal Structure Orthorhombic[5][7] Hexagonal[5][7]

Hazard Identification and Toxicology
Magnesium iodide octahydrate is classified as an irritant. Direct contact can cause skin and

serious eye irritation.[4] While acute toxicity data is not readily available, prolonged exposure to

iodides may lead to "iodism" in sensitive individuals.[4][8]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[4]

Eye Irritation H319: Causes serious eye irritation[4]

Toxicological Information:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-iodide-octahydrate
https://www.chemicalbook.com/msds/magnesium-iodide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-iodide-octahydrate
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-iodide-octahydrate
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://infiniumpharmachem.com/products/magnesium-iodide-octahydrate/
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://infiniumpharmachem.com/products/magnesium-iodide-octahydrate/
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751753.htm
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://www.chemicalbook.com/msds/magnesium-iodide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751753.htm
https://infiniumpharmachem.com/products/magnesium-iodide-octahydrate/
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751753.htm
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.chemicalbook.com/msds/magnesium-iodide.pdf
https://www.chemicalbook.com/msds/magnesium-iodide.pdf
https://rororwxhoilrmr5q.ldycdn.com/MgI2-aidqkBpiKrpRmiSnmppkplnl.pdf
https://www.chemicalbook.com/msds/magnesium-iodide.pdf
https://www.chemicalbook.com/msds/magnesium-iodide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[8] Ingestion may

also cause irritation.[8]

Chronic Effects: Prolonged exposure to iodides can cause iodism, with symptoms including

skin rash, running nose, headache, and irritation of mucous membranes.[4][8] In severe

cases, skin reactions can include pimples, boils, and blisters.[4] Iodides can cross the

placenta, and there have been reports of neonatal deaths from respiratory distress due to

goiter.[4]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Experimental Protocols: Safe Handling and Storage
Due to its hygroscopic, air-sensitive, and light-sensitive nature, specific protocols must be

followed when handling and storing magnesium iodide octahydrate.

Protocol 1: General Handling

Engineering Controls: Conduct all manipulations of magnesium iodide octahydrate within a

properly functioning chemical fume hood with an average face velocity of at least 100 feet

per minute.[8] For operations that may generate dust, use appropriate exhaust ventilation.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9][10]

Hand Protection: Wear nitrile rubber gloves with a minimum thickness of 0.11 mm.[8]

Gloves must be inspected before use.[4] Use proper glove removal technique (without

touching the glove's outer surface) to avoid skin contact.[4]

Body Protection: Wear a lab coat, long sleeves, and close-toed shoes.[8]

Respiratory Protection: For operations that may generate dust, a dust respirator is

recommended.[8]
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Hygiene: Wash hands thoroughly after handling.[11] Do not eat, drink, or smoke in the

laboratory.[8][10]

Protocol 2: Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][9]

Atmosphere: Store under an inert gas, such as nitrogen or argon, to prevent degradation

from air and moisture.[4][8][9]

Light Protection: Store in the dark or in an opaque container to protect from light.[8]

Incompatibilities: Store away from strong oxidizing agents, water/moisture, and acids.[8][9]

[12]

Emergency Procedures
Protocol 3: First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9] Remove contact lenses if present and easy to do.[4] Seek immediate medical

attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[8][11] Remove contaminated clothing and wash it before reuse.[4][11] Seek

medical attention if irritation occurs or persists.[4]

Inhalation: Move the person to fresh air.[4] If not breathing, give artificial respiration.[4] If

breathing is difficult, give oxygen.[11] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[4] Never give anything

by mouth to an unconscious person.[4][11] Seek immediate medical attention.[8]

Protocol 4: Accidental Release

Personal Precautions: Wear appropriate respiratory and protective equipment.[8] Keep

unprotected persons away.[8]
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Containment: Isolate the spill area and provide ventilation.[8] Prevent the product from

entering drains.[4]

Cleanup:

Avoid raising dust.[4]

For solid spills, use a HEPA-filtered vacuum to collect the material.[8]

Alternatively, carefully sweep up and shovel the material into a suitable, closed container

for disposal.[4]

Do not use combustible materials like paper towels for cleanup.[13]

Protocol 5: Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4] For the surrounding fire, use an extinguishing agent suitable for the type

of fire.[8]

Specific Hazards: When heated in air, it decomposes and can release elemental iodine,

which appears as a brown color.[5] Hazardous decomposition products formed under fire

conditions include hydrogen iodide and magnesium oxide.[4][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in positive pressure mode and full protective clothing.[4][8]

Visualized Workflows and Relationships
The following diagrams illustrate key workflows and logical relationships for the safe handling

and management of magnesium iodide octahydrate.
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Safe Handling Workflow for Magnesium Iodide Octahydrate

Preparation

Handling

Cleanup & Storage

Assess Risks & Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Chemical Fume Hood

Transfer Under Inert Gas

Inside Fume Hood

Weigh Material

Use in Experiment

Decontaminate Glassware Store in a Tightly Sealed,
Opaque Container Under Inert Gas

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for handling magnesium iodide octahydrate.
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First Aid Decision Tree for Exposure

First Aid Decision Tree for Exposure

First Aid Decision Tree for Exposure

Exposure Occurs

Eye Contact? Skin Contact? Inhalation? Ingestion?

Flush eyes with water for 15 mins.
Remove contact lenses.

Yes

Wash skin with soap and water for 15 mins.
Remove contaminated clothing.

Yes

Move to fresh air.
Provide artificial respiration if needed.

Yes

Rinse mouth with water.
Do NOT induce vomiting.

Yes

Seek Immediate Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: Decision tree for first aid following exposure.
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Chemical Incompatibilities and Decomposition

Incompatible Materials Decomposition Conditions

Decomposition Products

Magnesium Iodide
Octahydrate

Strong Oxidizing Agents

Reacts with

Acids

Reacts with

Water / Moisture

Hygroscopic

Air Light Heat / Fire

Elemental Iodine
(brown discoloration) Hydrogen Iodide Magnesium Oxide

Click to download full resolution via product page

Caption: Incompatibilities and decomposition pathways.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in their original containers and do not mix with other waste. Handle uncleaned

containers as you would the product itself.

This technical guide is intended to supplement, not replace, the official Material Safety Data

Sheet (MSDS) provided by the manufacturer. Always refer to the original MSDS for the most

current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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